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Introduction
Acynonapyr is a novel acaricide developed by Nippon Soda Co., Ltd., with a unique mode of

action targeting the calcium-activated potassium channels (KCa2) in spider mites.[1][2][3][4][5]

This mechanism leads to neurological symptoms, including convulsions and impaired mobility,

ultimately resulting in mortality.[1][4] Acynonapyr demonstrates high selectivity for spider

mites, with minimal impact on beneficial insects, making it a promising candidate for Integrated

Pest Management (IPM) programs.[1][2][4] While its primary mode of action is acaricidal, there

are indications that Acynonapyr may also possess repellent and antifeedant properties.[6]

However, detailed studies to confirm and quantify these repellent effects are not widely

reported.[3]

These application notes provide a detailed experimental framework for researchers to

investigate and characterize the potential repellent properties of Acynonapyr against spider

mites, specifically the two-spotted spider mite (Tetranychus urticae), a common agricultural

pest. The following protocols are designed to be comprehensive, providing clear methodologies

and data presentation structures to facilitate reproducible and comparable results.
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Two primary assays are proposed to evaluate the repellent effects of Acynonapyr: a Two-

Choice Disc Assay to assess spatial repellency and a Leaf Disc Preference Assay to

investigate contact repellency and antifeedant properties.

Two-Choice Disc Assay for Spatial Repellency
Objective: To determine if Acynonapyr exhibits spatial repellency against adult female

Tetranychus urticae.

Materials:

Acynonapyr (technical grade)

Acetone (solvent)

Distilled water

Tween 80 (surfactant)

Petri dishes (90 mm diameter)

Filter paper discs (45 mm diameter)

Mite-rearing cages

Healthy, synchronized adult female Tetranychus urticae (2-5 days old)

Stereomicroscope

Fine-tipped paintbrush

Environmental growth chamber (25 ± 1°C, 60 ± 5% RH, 16:8 L:D photoperiod)

Protocol:

Preparation of Test Solutions:

Prepare a stock solution of Acynonapyr in acetone.
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Create a serial dilution of Acynonapyr in acetone to achieve final concentrations of 0.1, 1,

10, and 100 µg/cm².

The control solution will be acetone alone.

For application, dilute the acetone-based solutions in a 0.05% Tween 80 aqueous solution

to ensure even spreading.

Preparation of Assay Arenas:

Cut filter paper discs in half.

Apply 250 µL of the test solution evenly to one half of a filter paper disc and 250 µL of the

control solution to the other half.

Allow the solvent to evaporate completely in a fume hood for at least 1 hour.

Reassemble the two halves to form a complete disc within a Petri dish.

Mite Introduction:

Using a fine-tipped paintbrush, carefully place 20 adult female spider mites in the center of

the reassembled filter paper disc.

Incubation and Observation:

Place the Petri dishes in an environmental growth chamber.

Record the number of mites on the treated and control halves of the filter paper disc at 30

minutes, 1 hour, 2 hours, and 4 hours post-introduction.

Data Analysis:

Calculate the Percent Repellency (PR) for each concentration and time point using the

following formula: PR (%) = [ (Nc - Nt) / (Nc + Nt) ] x 100 Where Nc is the number of mites

on the control half and Nt is the number of mites on the treated half.
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Perform statistical analysis (e.g., ANOVA followed by Tukey's test) to determine significant

differences between concentrations and the control.

Leaf Disc Preference Assay for Contact Repellency and
Antifeedant Effects
Objective: To assess if Acynonapyr deters settling and feeding of Tetranychus urticae upon

contact with a treated surface.

Materials:

All materials from the Two-Choice Disc Assay

Fresh, untreated bean or cotton leaves

Leaf disc cutter (15 mm diameter)

Agar (2%)

Petri dishes (60 mm diameter)

Protocol:

Preparation of Test Solutions:

Prepare Acynonapyr solutions as described in the Two-Choice Disc Assay protocol.

Preparation of Leaf Discs:

Cut leaf discs from healthy, untreated leaves.

Dip one half of each leaf disc into the test solution for 10 seconds and the other half into

the control solution for 10 seconds.

Allow the leaf discs to air dry completely.

Assay Setup:
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Prepare a 2% agar solution and pour it into the bottom of the Petri dishes to provide

moisture and keep the leaf discs turgid.

Place the treated leaf disc in the center of the agar.

Mite Introduction:

Introduce 10 adult female spider mites to the center of each leaf disc.

Incubation and Observation:

Incubate the Petri dishes in an environmental growth chamber.

After 24 and 48 hours, record the number of mites, eggs, and the extent of feeding

damage (on a scale of 0-5, where 0 is no damage and 5 is severe damage) on both the

treated and control halves of the leaf disc.

Data Analysis:

Calculate a Preference Index (PI) for settling and oviposition.

Compare the feeding damage scores between the treated and control halves.

Use appropriate statistical tests (e.g., t-test or Wilcoxon signed-rank test) to analyze the

data.

Data Presentation
Quantitative data from the experimental protocols should be summarized in the following tables

for clear comparison.

Table 1: Spatial Repellency of Acynonapyr against Tetranychus urticae in a Two-Choice Disc

Assay
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Concentration
(µg/cm²)

Mean Number of
Mites (±SE) on
Treated Half

Mean Number of
Mites (±SE) on
Control Half

Percent Repellency
(%)

30 Minutes

Control (0)

0.1

1

10

100

1 Hour

Control (0)

0.1

1

10

100

2 Hours

Control (0)

0.1

1

10

100

4 Hours

Control (0)

0.1

1
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10

100

Table 2: Contact Repellency and Antifeedant Effects of Acynonapyr on Tetranychus urticae in

a Leaf Disc Preference Assay (48 hours)

Concentr
ation
(µg/cm²)

Mean
Number
of Mites
(±SE) -
Treated

Mean
Number
of Mites
(±SE) -
Control

Mean
Number
of Eggs
(±SE) -
Treated

Mean
Number
of Eggs
(±SE) -
Control

Mean
Feeding
Damage
Score
(±SE) -
Treated

Mean
Feeding
Damage
Score
(±SE) -
Control

Control (0)

0.1

1

10

100

Visualizations
Experimental Workflow
The overall experimental workflow for assessing the repellent properties of Acynonapyr is
depicted below.
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Preparation Phase

Experimental Phase

Data Collection & Analysis

Conclusion

Prepare Acynonapyr Test Solutions

Prepare Assay Arenas/Leaf Discs

Two-Choice Disc Assay (Spatial Repellency) Leaf Disc Preference Assay (Contact Repellency)

Record Mite Distribution, Settling, Oviposition & Feeding

Calculate PR, PI & Perform Statistical Analysis

Determine Repellent Properties of Acynonapyr

Click to download full resolution via product page

Experimental Workflow for Acynonapyr Repellency Studies.

Logical Relationship of Experimental Design
The logical flow of the experimental design is aimed at a comprehensive evaluation of

Acynonapyr's repellent characteristics.
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Hypothesis:
Acynonapyr possesses repellent properties

Spatial Repellency Assessment Contact Repellency & Antifeedant Assessment

Two-Choice Disc Assay Leaf Disc Preference Assay

Quantitative Data Analysis

Conclusion on Repellent Efficacy

Click to download full resolution via product page

Logical Flow of the Experimental Design.

Postulated Signaling Pathway for Repellent Action
While the exact mechanism of Acynonapyr's repellent action is not yet elucidated, it is

hypothesized to be linked to its known mode of action on KCa2 channels, leading to neuronal

hyperexcitability and subsequent avoidance behavior.
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Acynonapyr

KCa2 Channel in Olfactory/Gustatory Neurons
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Prolonged Neuronal Depolarization

Neuronal Hyperexcitability
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Hypothesized Signaling Pathway for Acynonapyr-Induced Repellency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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